Cas no 54296-25-2 (4-Cyano-4''-propyl-p-terphenyl)

• Product Name: 4-Cyano-4''-propyl-p-terphenyl
• CAS No: 54296-25-2
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 366032
• PubChem ID: 354333709
• Update Time: 2025-07-25

4-Cyano-4''-propyl-p-terphenyl Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4-carbonitrile,4''-propyl-
• 4-Cyano-4''-propyl-p-terphenyl
• 4-CYANO-4'-N-PROPYL-P-TERPHENYL
• 4-Cyano-4-N-Propyl-P-Terphenyl
• 3CT
• 4-Cyano-4''-n-propyl-p-terphenyl
• 4-cyano-4'-propylterphenyl
• 4''-N-PROPYL-1,1':4',1''-TERPHENYL-4-CARBONITRILE
• 4'-n-Propyl-4-cyano-p-terphenyl
• 4''-Propyl-4,1':4',1''-terbenzene-1-carbonitrile
• 4''-Propyl-[1,1':4',1''-terphenyl]-4-carbonitrile

• Inchi： 1S/C22H19N/c1-2-3-17-4-8-19(9-5-17)21-12-14-22(15-13-21)20-10-6-18(16-23)7-11-20/h4-15H,2-3H2,1H3
• InChI Key： PWZKBBQJWUEPOK-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 297.15200

Experimental Properties

• Density: 1.11
• Boiling Point: 429.289 °C at 760 mmHg
• Flash Point: 214.889 °C
• Refractive Index: 1.624
• PSA: 23.79000
• LogP: 5.84478

4-Cyano-4''-propyl-p-terphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Cyano-4''-propyl-p-terphenyl

Professional Introduction to 4-Cyano-4''-propyl-p-terphenyl (CAS No. 54296-25-2)

4-Cyano-4''-propyl-p-terphenyl, a compound with the chemical identifier CAS No. 54296-25-2, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, has found applications in various scientific domains, particularly in the development of advanced materials and pharmaceutical intermediates. The unique combination of a cyano group and a propyl substituent on a p-terphenyl backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

The p-terphenyl core of 4-Cyano-4''-propyl-p-terphenyl is a polycyclic aromatic hydrocarbon derivative, known for its stability and versatility in chemical reactions. The presence of the cyano group at the 4-position enhances the compound's reactivity, making it a potential building block for more complex molecules. Meanwhile, the propyl group at the 4''-position introduces additional functionalization possibilities, allowing for diverse modifications that can tailor its properties for specific applications.

In recent years, research into 4-Cyano-4''-propyl-p-terphenyl has been influenced by advancements in supramolecular chemistry and materials science. The compound's ability to form stable aggregates and interact with other molecules has opened up new avenues for developing novel materials with enhanced optical and electronic properties. For instance, studies have shown that this compound can be used to create liquid crystals with improved thermal stability and luminescent characteristics, which are crucial for next-generation display technologies.

Moreover, the pharmaceutical industry has shown interest in 4-Cyano-4''-propyl-p-terphenyl due to its potential as an intermediate in drug synthesis. The cyano group can be readily converted into other functional moieties, such as amides or carboxylic acids, which are common pharmacophores in medicinal chemistry. Recent studies have explored its use in the development of small-molecule inhibitors targeting specific biological pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties, highlighting its significance in drug discovery.

The synthesis of 4-Cyano-4''-propyl-p-terphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. The optimization of these synthetic routes is essential for ensuring scalability and cost-effectiveness in industrial applications. Researchers have also focused on developing greener synthetic methods to minimize environmental impact, aligning with global sustainability efforts.

From an industrial perspective, the demand for 4-Cyano-4''-propyl-p-terphenyl is driven by its utility in various high-tech industries. In optoelectronics, for instance, this compound serves as a key component in organic light-emitting diodes (OLEDs) due to its excellent hole transport properties. Its incorporation into OLED materials can lead to devices with higher efficiency and longer operational lifespans. Similarly, in photovoltaics, research is ongoing to explore its potential as an electron acceptor material in organic solar cells.

The compound's behavior in different solvents and under various environmental conditions has also been extensively studied. Understanding its solubility profile, thermal stability, and photophysical properties is crucial for determining its suitability for specific applications. Computational chemistry methods have played a significant role in predicting these properties before experimental validation, saving time and resources in the research process.

Future research directions for 4-Cyano-4''-propyl-p-terphenyl include exploring its role in nanotechnology and biomedicine. The ability to functionalize its structure allows for the creation of nanostructured materials with tailored properties for drug delivery systems or biosensors. Additionally, its luminescent characteristics make it a promising candidate for bioimaging applications, where it can be used to track biological processes at the molecular level.

In conclusion, 4-Cyano-4''-propyl-p-terphenyl (CAS No. 54296-25-2) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable asset in the development of advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this molecule, its importance is expected to grow further, driving innovation in both academic and industrial settings.